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Cat. No.: B081332

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Methyl-2-thiophenecarboxaldehyde, with the CAS registry number 13679-70-4, is an
aromatic aldehyde containing a thiophene ring. This compound serves as a versatile building
block in organic synthesis and has garnered interest for its applications in fragrance, flavor, and
materials science. This technical guide provides a comprehensive overview of its chemical and
physical properties, synthesis and purification protocols, and a summary of its known biological
and physical characteristics.

Chemical and Physical Properties

5-Methyl-2-thiophenecarboxaldehyde is a clear yellow to brown liquid under standard
conditions.[1] A summary of its key physicochemical properties is presented in the table below.
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Property Value Reference
Molecular Formula CeHeOS [2]
Molecular Weight 126.18 g/mol [2]
Appearance Clear yellow to brown liquid [1]
Boiling Point 114 °C at 25 mmHg [3]
Density 1.17 g/mL at 25 °C [3]
Refractive Index (n20/D) 1.583 [3]
Flash Point 78 °C (172.4 °F) - closed cup [4]
Solubility Soluble in DMSO [5]

VAUMDUIUEPIGHM-
InChl Key [2]
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SMILES CC1=CC=C(S1)C=0 2]

Synonyms: 5-Methylthiophene-2-carbaldehyde, 2-Formyl-5-methylthiophene, 5-Methyl-2-
thenaldehyde.[2]

Spectroscopic Data

The structural identity of 5-Methyl-2-thiophenecarboxaldehyde is confirmed by various
spectroscopic techniques.
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Technique Data Reference

o (ppm): 9.80 (s, 1H, CHO),
7.61-7.57 (m, 1H, thiophene-

1H NMR (90 MHz, CDCls) H), 6.92-6.85 (m, 1H, [2]
thiophene-H), 2.58-2.56 (m,
3H, CHs)

d (ppm): 182.59 (CHO),
5C NMR (15.00 MHz, CDCls) o o 14204, 13745, 2]
: Zy 3
127.24 (thiophene-C), 16.16

(CHs)

Characteristic peaks for C=0
Infrared (IR) Spectrum (aldehyde) and C-S [6]
(thiophene) stretching.

Molecular ion peak consistent
Mass Spectrum (MS) ) ] [6]
with the molecular weight.

Synthesis and Purification
Synthesis via Vilsmeier-Haack Reaction

A common and effective method for the synthesis of 5-Methyl-2-thiophenecarboxaldehyde is
the Vilsmeier-Haack reaction, which involves the formylation of an electron-rich aromatic ring.

[1][7]

Reaction Scheme:
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Reactants
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2-Methylthiophene Reaction Product

| 5-Methyl-2-
| thiophenecarboxaldehyde

Vilsmeier Reagent
(from POCIs + DMF)

Click to download full resolution via product page

Figure 1: Synthesis of 5-Methyl-2-thiophenecarboxaldehyde.

Detailed Experimental Protocol:

The Vilsmeier-Haack reaction is a classic method for formylating electron-rich aromatic
compounds.[1][7] The following is a generalized protocol based on literature procedures for
similar formylations.[8][9]

Materials:

e 2-Methylthiophene

e Phosphorus oxychloride (POCIs)

e N,N-Dimethylformamide (DMF)

e Dichloromethane (DCM) or other suitable anhydrous solvent

e Sodium acetate or other base for workup

e ICce

e Saturated sodium bicarbonate solution

e Brine
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e Anhydrous magnesium sulfate or sodium sulfate
Procedure:

 In a three-necked round-bottom flask equipped with a dropping funnel, a mechanical stirrer,
and a nitrogen inlet, cool a solution of DMF in the chosen anhydrous solvent to O °C in an ice
bath.

¢ Slowly add phosphorus oxychloride dropwise to the stirred DMF solution, maintaining the
temperature at 0 °C. The formation of the Vilsmeier reagent (a chloroiminium salt) will occur.

o After the addition of POCIs is complete, add 2-methylthiophene dropwise to the reaction
mixture, still maintaining the temperature at 0 °C.

¢ Once the addition of 2-methylthiophene is complete, allow the reaction mixture to warm to
room temperature and stir for several hours until the reaction is complete (monitor by TLC).

o Carefully pour the reaction mixture onto crushed ice to quench the reaction and hydrolyze
the intermediate iminium salt.

o Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution
until the pH is approximately 7-8.

o Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl
acetate).

o Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate
or sodium sulfate.

 Filter the drying agent and concentrate the organic phase under reduced pressure to obtain
the crude product.

Purification by Column Chromatography

The crude 5-Methyl-2-thiophenecarboxaldehyde can be purified by silica gel column
chromatography.[10][11][12]

Workflow for Purification:
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Figure 2: Workflow for purification by column chromatography.
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Detailed Experimental Protocol:

Materials:

e Crude 5-Methyl-2-thiophenecarboxaldehyde
 Silica gel (230-400 mesh)

e Hexane

o Ethyl acetate

e Glass column

e Collection tubes

e TLC plates and chamber

e UV lamp

» Rotary evaporator

Procedure:

» Prepare a slurry of silica gel in hexane and pack it into a glass column.

¢ Dissolve the crude product in a minimal amount of the eluent (e.g., hexane with a small
amount of ethyl acetate).

o Carefully load the sample onto the top of the silica gel column.

o Elute the column with a solvent system of increasing polarity, for example, starting with 100%
hexane and gradually increasing the proportion of ethyl acetate.

e Collect the eluate in fractions.

o Monitor the fractions by thin-layer chromatography (TLC) to identify the fractions containing
the pure product.
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» Combine the pure fractions and remove the solvent using a rotary evaporator to yield the
purified 5-Methyl-2-thiophenecarboxaldehyde.

Applications and Areas of Research
Fragrance and Flavoring Agent

5-Methyl-2-thiophenecarboxaldehyde is used as a fragrance ingredient in various consumer
products and as a flavoring agent in food.[2]

Synthetic Intermediate

This compound serves as a precursor in the synthesis of more complex molecules. For
instance, thiophene derivatives have been investigated for their potential in developing
multifunctional therapeutics.[13][14]

Potential Biological Activity of Derivatives

While information on the direct biological activity of 5-Methyl-2-thiophenecarboxaldehyde is
limited, its derivatives, particularly thiosemicarbazones and their metal complexes, have been
investigated for their anticancer properties.[15][16] For example, palladium(ll) complexes of
thiosemicarbazones derived from 2-acetyl-5-methylthiophene have shown cytotoxic activity
against various human cancer cell lines.[15][16]

It is important to note that these studies focus on derivatives and not the parent aldehyde itself.
The mechanism of action for these derivatives is often proposed to involve interactions with
biological targets like DNA or specific enzymes.[15]

Nonlinear Optical (NLO) Material Candidate

5-Methyl-2-thiophenecarboxaldehyde has been identified as a candidate for a microscopic
third-order nonlinear optical (NLO) material.[5] NLO materials are of interest for their potential
applications in optical devices, such as optical switching and frequency conversion. However,
detailed experimental studies and the specific NLO properties of this compound are not
extensively reported in the available literature.

Safety and Handling
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5-Methyl-2-thiophenecarboxaldehyde is a combustible liquid and should be handled with
appropriate safety precautions.[4] It is advisable to consult the Safety Data Sheet (SDS) for
detailed information on handling, storage, and disposal.

Conclusion

5-Methyl-2-thiophenecarboxaldehyde is a valuable chemical compound with established
applications in the fragrance and flavor industries. Its role as a synthetic intermediate for
potentially bioactive molecules and its candidacy as a nonlinear optical material make it a
subject of interest for further research. This guide provides a foundational understanding of its
properties and synthesis, which can aid researchers and drug development professionals in its
application and further exploration. Further investigation into the biological activities of the core
molecule and a more detailed characterization of its physical properties are warranted to fully
realize its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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